Cas no 1021206-27-8 (N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide)
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-[4-(azepan-1-yl)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-4-(dimethylsulfamoyl)benzamide
- Benzamide, 4-[(dimethylamino)sulfonyl]-N-[2-[4-(hexahydro-1H-azepin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-
- N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide
-
- Inchi: 1S/C22H29N7O3S/c1-27(2)33(31,32)18-9-7-17(8-10-18)22(30)23-11-14-29-21-19(15-26-29)20(24-16-25-21)28-12-5-3-4-6-13-28/h7-10,15-16H,3-6,11-14H2,1-2H3,(H,23,30)
- InChI Key: VQKFIJMCNURXHH-UHFFFAOYSA-N
- SMILES: C(NCCN1C2C(C=N1)=C(N1CCCCCC1)N=CN=2)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2902-0570-2μmol |
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide |
1021206-27-8 | 90%+ | 2μl |
$57.0 | 2023-04-30 | |
| Life Chemicals | F2902-0570-5μmol |
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide |
1021206-27-8 | 90%+ | 5μl |
$63.0 | 2023-04-30 | |
| Life Chemicals | F2902-0570-10μmol |
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide |
1021206-27-8 | 90%+ | 10μl |
$69.0 | 2023-04-30 | |
| Life Chemicals | F2902-0570-20μmol |
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide |
1021206-27-8 | 90%+ | 20μl |
$79.0 | 2023-04-30 | |
| Life Chemicals | F2902-0570-1mg |
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide |
1021206-27-8 | 90%+ | 1mg |
$54.0 | 2023-04-30 | |
| Life Chemicals | F2902-0570-2mg |
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide |
1021206-27-8 | 90%+ | 2mg |
$59.0 | 2023-04-30 | |
| Life Chemicals | F2902-0570-3mg |
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide |
1021206-27-8 | 90%+ | 3mg |
$63.0 | 2023-04-30 | |
| Life Chemicals | F2902-0570-4mg |
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide |
1021206-27-8 | 90%+ | 4mg |
$66.0 | 2023-04-30 | |
| Life Chemicals | F2902-0570-5mg |
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide |
1021206-27-8 | 90%+ | 5mg |
$69.0 | 2023-04-30 | |
| Life Chemicals | F2902-0570-10mg |
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide |
1021206-27-8 | 90%+ | 10mg |
$79.0 | 2023-04-30 |
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide
Introduction to N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide (CAS No. 1021206-27-8)
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1021206-27-8, represents a novel class of molecules that exhibit promising biological activities, making it a subject of intense research interest.
The chemical structure of N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide is characterized by its intricate arrangement of heterocyclic rings and functional groups. The presence of an azepan-1-yl moiety contributes to the compound's ability to interact with biological targets in a unique manner, while the dimethylsulfamoyl group enhances its pharmacological properties. This combination of structural elements makes it a versatile candidate for further exploration in drug discovery.
In recent years, there has been a growing interest in developing small molecule inhibitors that target specific enzymes and receptors involved in various diseases. N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide has emerged as a potential lead compound in this endeavor. Its ability to modulate the activity of key biological pathways has been highlighted in several preclinical studies, which have demonstrated its efficacy in inhibiting the growth of cancer cells and reducing inflammation.
The< strong>pyrazolo[3,4-d]pyrimidin scaffold is particularly noteworthy, as it is known for its broad spectrum of biological activities. This heterocyclic system has been extensively studied for its role in modulating enzyme activity, particularly kinases and other signaling molecules. The incorporation of the azepan-1-yl group into this scaffold further enhances its binding affinity and selectivity, making it an attractive candidate for drug development.
One of the most compelling aspects of N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide is its potential application in the treatment of neurological disorders. Studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects. The ability to target central nervous system (CNS) disorders without significant side effects is a major goal in pharmaceutical research, and this compound shows promise in meeting this challenge.
The< strong,dimethylsulfamoyl group plays a crucial role in the pharmacological profile of this compound. This functional group is known for its ability to enhance binding interactions with biological targets, thereby increasing the potency and selectivity of drug candidates. In addition, the< strong >dimethylsulfamoylgroup can also contribute to the metabolic stability of the compound, which is essential for its therapeutic efficacy.
The synthesis of N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the production process and obtain high-quality material for further studies. These synthetic advancements have also facilitated the preparation of analogues and derivatives, allowing for a more comprehensive evaluation of the compound's biological activities.
In conclusion, N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide (CAS No. 1021206-27-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various diseases and improving patient outcomes.
1021206-27-8 (N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)